N-(2,6-difluorobenzyl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-2-pyrrol-1-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H11F2N3OS/c16-11-4-3-5-12(17)10(11)8-18-14(21)13-9-22-15(19-13)20-6-1-2-7-20/h1-7,9H,8H2,(H,18,21)
• InChI Key: MKYANHIMXZFMDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=NC(=CS2)C(=O)NCC3=C(C=CC=C3F)F
• Molecular Formula: C15H11F2N3OS
• Molecular Weight: 319.3 g/mol

Description

N-(2,6-difluorobenzyl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide, commonly known as DFB, is a synthetic compound that has been widely studied for its potential therapeutic applications. DFB belongs to the class of thiazole-containing molecules and has been found to exhibit potent biological activity.

Scientific Research Applications

Optoelectronic and Photochemical Applications

One study explores thiazolothiazole fluorophores, which exhibit strong fluorescence and reversible electrochromism. These materials demonstrate significant potential for multifunctional optoelectronic applications, electron transfer sensing, and photochemical uses due to their strong blue fluorescence and distinctive yellow to dark blue reversible electrochromism at low reduction potentials. The structural rigidity of these compounds, allowing for planar alkylated pyridinium groups, strongly influences their electrochemical properties and enhances singlet quantum yield and fluorescence lifetimes (Woodward et al., 2017).

Antimicrobial Activity

Another research avenue is the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel inhibitors of Mycobacterium tuberculosis GyrB, a protein essential for bacterial DNA replication. These compounds, synthesized from aryl thioamides, show promising activity against Mycobacterium smegmatis and Mycobacterium tuberculosis, indicating potential as antituberculosis agents. One compound, in particular, displayed significant in vitro activity, highlighting the therapeutic potential of these analogues (Jeankumar et al., 2013).

Novel Material Synthesis

Research into novel magnetic nanoadsorbents for the removal of heavy metals from industrial wastes has led to the development of magnetic N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide nanoadsorbents. These materials demonstrate high adsorption capacities for Zn2+ and Cd2+, offering a practical solution for the removal of these ions from industrial effluents. Their stability, reusability, and easy separation make them attractive for environmental remediation applications (Zargoosh et al., 2015).